Cas no 1281872-58-9 (2,3-Dihydro-α-methyl-6-benzofuranethanamine Hydrochloride)

• Product Name: 2,3-Dihydro-α-methyl-6-benzofuranethanamine Hydrochloride
• CAS No: 1281872-58-9
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 1073778
• PubChem ID: 66545233
• Update Time: 2025-10-30

2,3-Dihydro-α-methyl-6-benzofuranethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-α-methyl-6-benzofuranethanamine Hydrochloride
• 6-APDB (hydrochloride)
• 1-(2,3-Dihydro-1-benzofuran-6-yl)-2-propanamine hydrochloride (1:1)
• 1281872-58-9
• 2,3-Dihydro-alpha-methyl-6-benzofuranethanamine Hydrochloride
• 6-(2-AMINOPROPYL)-2,3-DIHYDROBENZOFURAN HCL
• 6-APDB.HCl, 1mg/ml in Methanol
• 4Z-0005
• 2,3-Dihydro-?-methyl-6-benzofuranethanamine Hydrochloride
• 1-(2,3-dihydro-1-benzofuran-6-yl)propan-2-amine;hydrochloride
• AKOS015992853
• 1-(2,3-dihydro-1-benzofuran-6-yl)propan-2-amine hydrochloride
• PD019504
• 6-APDB.HCl
• DTXSID401347782

• Inchi： 1S/C11H15NO.ClH/c1-8(12)6-9-2-3-10-4-5-13-11(10)7-9;/h2-3,7-8H,4-6,12H2,1H3;1H
• InChI Key： WDSLGCCKLAJZGJ-UHFFFAOYSA-N
• SMILES： Cl.O1CCC2C=CC(=CC1=2)CC(C)N

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,3-Dihydro-α-methyl-6-benzofuranethanamine Hydrochloride

Comprehensive Overview of 2,3-Dihydro-α-methyl-6-benzofuranethanamine Hydrochloride (CAS No. 1281872-58-9)

2,3-Dihydro-α-methyl-6-benzofuranethanamine Hydrochloride (CAS No. 1281872-58-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name, belongs to the benzofuran class, a structural motif frequently explored for its diverse biological activities. Researchers are particularly interested in its potential applications due to its unique molecular framework, which combines a benzofuran core with an ethylamine side chain, modified by a methyl group at the alpha position.

The compound's CAS No. 1281872-58-9 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its structural features, including the dihydrobenzofuran ring and the α-methyl substitution, contribute to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the development of novel therapeutic agents, particularly in neurological and metabolic research, where its amine functionality offers opportunities for further derivatization.

In the context of current scientific trends, 2,3-Dihydro-α-methyl-6-benzofuranethanamine Hydrochloride aligns with the growing demand for small-molecule modulators targeting specific biological pathways. Its relevance is underscored by the increasing focus on precision medicine and drug repurposing, where researchers seek to optimize existing scaffolds for new applications. The compound's physicochemical properties, such as solubility and bioavailability, are also subjects of ongoing investigation, as these factors are crucial for its potential translation into clinical use.

From a synthetic perspective, the preparation of CAS No. 1281872-58-9 involves multi-step organic transformations, often starting from commercially available benzofuran precursors. Key steps may include reductive amination or N-alkylation to introduce the ethylamine moiety, followed by purification via crystallization or chromatography. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to confirm the compound's purity and structural integrity, ensuring reproducibility in research applications.

The compound's potential extends beyond pharmaceuticals. For instance, its benzofuran core is a common feature in materials science, where such structures are explored for their optoelectronic properties. This dual applicability—spanning life sciences and advanced materials—positions 2,3-Dihydro-α-methyl-6-benzofuranethanamine Hydrochloride as a versatile candidate for interdisciplinary research. As interest in sustainable chemistry grows, efforts to optimize its synthesis using green chemistry principles (e.g., catalytic methods or solvent reduction) are also gaining traction.

Frequently asked questions about this compound include inquiries into its mechanism of action in biological systems, its stability under various conditions, and its commercial availability for research purposes. Addressing these queries, recent publications emphasize the need for standardized protocols in handling and storage to maintain its efficacy. Additionally, computational modeling studies have begun to explore its molecular interactions with proteins, offering insights for rational drug design.

In summary, 2,3-Dihydro-α-methyl-6-benzofuranethanamine Hydrochloride (CAS No. 1281872-58-9) represents a compelling case study in modern chemical research. Its structural complexity, combined with its broad applicability, makes it a subject of enduring interest. As scientific advancements continue to uncover new dimensions of its utility, this compound is poised to remain at the forefront of innovation in both therapeutic and material science domains.